Phosphinic acid, (3-amino-2-oxopropyl)methyl-

• CAS No.: 120649-94-7
• Molecular Formula: C4H10NO3P
• Molecular Weight: 151.10 g/mol
• IUPAC Name: (3-amino-2-oxopropyl)-methylphosphinic acid
• InChI: InChI=1S/C4H10NO3P/c1-9(7,8)3-4(6)2-5/h2-3,5H2,1H3,(H,7,8)
• InChI Key: CJTIGOOCRLKWAP-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(CC(=O)CN)O

Description

Phosphinic acid, (3-amino-2-oxopropyl)methyl- is a useful research compound. Its molecular formula is C4H10NO3P and its molecular weight is 151.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phosphinic acid, (3-amino-2-oxopropyl)methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phosphinic acid, (3-amino-2-oxopropyl)methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 0.5 g of isobutyl P-(3-tert.-butoxycarbonylamino-2-oxo-propyl)-P-methyl-phosphinate in 10 ml of 36% aqueous hydrochloric acid is heated to reflux for a period of 4 hours. The mixture is then allowed to cool to room temperature, concentrated under reduced pressure, and coevaporated twice with 20 ml of water. The crude product is dissolved in 20 ml of ethanol, 1 ml of propylene oxide is added, and the mixture is stirred until the precipitated solid is free of halogen. The solid is filtered and dried to give P-(3-amino-2-oxo-propyl)-P-methyl-phosphinic acid, m.p. 148°-149°, 31P-NMR spectrum: δ=32.8 ppm (D2O).